[(1S,4S,6R,7R,9S)-4,9-Dihydroxy-2,10-dioxatricyclo[5.3.1.04,11]undecan-6-yl] 4-hydroxybenzoate
[(1S,4S,6R,7R,9S)-4,9-Dihydroxy-2,10-dioxatricyclo[5.3.1.04,11]undecan-6-yl] 4-hydroxybenzoate
Brand Name:
Vulcanchem
CAS No.:
1390-72-3
VCID:
VC0223965
InChI:
InChI=1S/C16H18O7/c17-9-3-1-8(2-4-9)14(19)22-11-6-16(20)7-21-15-13(16)10(11)5-12(18)23-15/h1-4,10-13,15,17-18,20H,5-7H2/t10-,11+,12-,13?,15-,16+/m0/s1
SMILES:
C1C2C(CC3(C2C(OC3)OC1O)O)OC(=O)C4=CC=C(C=C4)O
Molecular Formula:
C16H18O7
Molecular Weight:
322.31 g/mol
[(1S,4S,6R,7R,9S)-4,9-Dihydroxy-2,10-dioxatricyclo[5.3.1.04,11]undecan-6-yl] 4-hydroxybenzoate
CAS No.: 1390-72-3
Main Products
VCID: VC0223965
Molecular Formula: C16H18O7
Molecular Weight: 322.31 g/mol
![[(1S,4S,6R,7R,9S)-4,9-Dihydroxy-2,10-dioxatricyclo[5.3.1.04,11]undecan-6-yl] 4-hydroxybenzoate - 1390-72-3](/images/no_structure.jpg)
| CAS No. | 1390-72-3 |
|---|---|
| Product Name | [(1S,4S,6R,7R,9S)-4,9-Dihydroxy-2,10-dioxatricyclo[5.3.1.04,11]undecan-6-yl] 4-hydroxybenzoate |
| Molecular Formula | C16H18O7 |
| Molecular Weight | 322.31 g/mol |
| IUPAC Name | [(1S,4S,6R,7R,9S)-4,9-dihydroxy-2,10-dioxatricyclo[5.3.1.04,11]undecan-6-yl] 4-hydroxybenzoate |
| Standard InChI | InChI=1S/C16H18O7/c17-9-3-1-8(2-4-9)14(19)22-11-6-16(20)7-21-15-13(16)10(11)5-12(18)23-15/h1-4,10-13,15,17-18,20H,5-7H2/t10-,11+,12-,13?,15-,16+/m0/s1 |
| Standard InChIKey | ZGEFAWWFLHUTII-CXMSOTGLSA-N |
| Isomeric SMILES | C1[C@H]2[C@@H](C[C@@]3(C2[C@@H](OC3)O[C@@H]1O)O)OC(=O)C4=CC=C(C=C4)O |
| SMILES | C1C2C(CC3(C2C(OC3)OC1O)O)OC(=O)C4=CC=C(C=C4)O |
| Canonical SMILES | C1C2C(CC3(C2C(OC3)OC1O)O)OC(=O)C4=CC=C(C=C4)O |
| Appearance | Powder |
| Synonyms | catalpin |
| PubChem Compound | 160573 |
| Last Modified | Dec 23 2021 |
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